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Compound of Interest

Compound Name: L-LYSINE:2HCL (6-13C)

Cat. No.: B1579953

Get Quote

Executive Safety Summary & Hazard Profile

Immediate Action Required: Treat L-LYSINE:2HCL (6-13C) as a Non-Radioactive, Non-
Hazardous chemical substance, but manage strictly due to its acidic nature in solution and high

value in research contexts.

This guide addresses the specific disposal requirements for L-Lysine:2HCI (6-13C), a stable
isotope-labeled amino acid commonly used in SILAC (Stable Isotope Labeling by Amino acids
in Cell culture) and metabolic profiling.

Chemical Safety Profile (GHS Classification)
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Parameter Status Operational Implication

DO NOT dispose of in
) ) radioactive waste containers.
Isotope Type Stable (Non-Radioactive) ] ]
Doing so incurs unnecessary

costs and regulatory flags.

Not classified as P-listed or U-

Toxicity Non-Hazardous )
listed waste under RCRA.

Concentrated solutions may be
o o ) ) corrosive. pH adjustment is
Acidity Acidic (Dihydrochloride) ) )
required before any potential

drain disposal.

o Store away from strong
Reactivity Stable o
oxidizing agents.

Waste Stream Segregation Logic

Effective disposal begins with correct classification. The presence of the Carbon-13 isotope
does not alter the chemical toxicity or disposal route compared to unlabeled L-Lysine. However,
the experimental context (e.g., cell culture) often dictates the waste stream.

Decision Matrix: Disposal Routing

Use the following logic flow to determine the correct waste container.
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Waste Material:
L-LYSINE:2HCL (6-13C)

Is it mixed with
biological agents
(e.g., cells, viral vectors)?

No (Pure Chemical)

Treat as BIOHAZARDOUS
(BSL-1/BSL-2)

Physical State?

Collect in Solid
Chemical Waste Container

Decontaminate
(Autoclave or 10% Bleach)

Liquid (Solution)

Check pH & Volume

Disposal:

Sanitary Sewer (Liquids) LATED TNEHF EREIR LS

Amino Acid Salt'

or Bio-Waste Box (Solids)

Disposal:

EHS Chemical Pickup

Does facility permit
non-haz amino acids
in sewer?

Yes (Permitted)

Collect in Liquid

B D (] 52 Chemical Waste Carboy

Disposal:

Sanitary Sewer Disposal:

EHS Chemical Pickup

(with copious water)
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Figure 1: Decision logic for segregating L-Lysine:2HCI (6-13C) waste streams based on
physical state and biological contamination.

Detailed Disposal Protocols
Scenario A: Pure Solid Waste (Expired or Excess Stock)

Context: You have a vial of pure L-Lysine:2HCI (6-13C) powder that is expired or
contaminated. Risk: Low. The primary concern is inventory tracking of expensive isotopes.

» Container Selection: Use a high-density polyethylene (HDPE) or glass container. The original
shipping vial is acceptable if re-sealed.

e Labeling:
o Must Read: "Non-Hazardous Chemical Waste".
o Constituents: "L-Lysine Dihydrochloride".
o Note: You may add "(13C-labeled)" for inventory clarity, but it is not required for safety.

» Disposal Action: Place in your laboratory's solid chemical waste accumulation area for EHS
pickup.

o Why? While non-hazardous, disposing of white powders in regular trash can trigger
"unknown chemical" alarms for custodial staff. Professional pickup ensures a manifest
chain of custody.

Scenario B: Aqueous Solutions (Buffers & Media)

Context: Leftover stock solutions or buffers containing the isotope. Risk: Acidity. The
dihydrochloride form releases HCI in solution.

e pH Assessment:
o Measure the pH. A 10% solution of Lysine:2HCI can have a pH < 3.0.

o Disposal Method 1: Sanitary Sewer (If permitted by local EHS)
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o Step 1: Neutralize the solution to pH 6-9 using Sodium Hydroxide (NaOH) or Sodium
Bicarbonate (

)

o Step 2: Flush down the lab sink with 20 volumes of tap water.

o Scientific Rationale: Amino acids are readily biodegradable and pose no threat to Publicly
Owned Treatment Works (POTW) microbes.

» Disposal Method 2: Chemical Waste Collection (Universal Best Practice)
o Pour into a "Non-Hazardous Liquid Waste" carboy.

o Segregate from organic solvents (halogenated/non-halogenated) to reduce disposal costs.

Scenario C: Biohazardous Mixtures (SILAC Waste)

Context: Spent cell culture media enriched with L-Lysine:2HCI (6-13C). Risk: Biological (Cells,
Viruses, Bacteria).

e Primary Hazard: The biological agent overrides the chemical nature of the amino acid.

o Decontamination:
o Liquid Media: Add bleach to a final concentration of 10% (v/v) and let stand for 20 minutes.
o Solid Waste (Plates/Flasks): Collect in red biohazard bags.

» Final Disposal:

o Liquids: Safe for drain disposal after bleaching (check local regulations regarding bleach
discharge; alternatively, autoclave).

o Solids: Autoclave and dispose of as regulated medical waste.

Regulatory & Compliance Data

Ensure your disposal log matches the following identifiers to maintain audit readiness.
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Identifier Value Notes

Specific to L-Lysine:2HCI (6-
CAS Number 202406-50-6 13C). If not in system, use
unlabeled CAS: 657-27-2.

Based on unlabeled L-

EC Number 211-519-9 )

Lysine:2HCI.
RCRA Code None Not a hazardous waste.
DOT Shipping Not Regulated Safe for standard transport.

"Radioactive" Misconception Alert

Do not label this waste as radioactive.

e Mechanism: Carbon-13 is a stable isotope with natural abundance (~1.1%). It does not
decay or emit ionizing radiation.

o Consequence of Error: Labeling 13C as radioactive triggers expensive decay-in-storage
protocols or rejection by waste handlers, delaying lab operations.

Emergency Procedures (Spill Management)
Although non-hazardous, spills should be managed professionally to maintain lab hygiene.
o PPE: Standard Nitrile gloves, Lab coat, Safety glasses.
e Solid Spill:
o Sweep up carefully to avoid dust generation.
o Place in a sealed bag for solid chemical waste disposal.
o Clean area with a damp paper towel.
e Liquid Spill:

o Absorb with paper towels or standard spill pads.
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o If the volume is large (>500mL) and unbuffered, check surface pH after cleanup to ensure
no acidic residue remains.

o Wash the area with mild soap and water.

References

o National Center for Biotechnology Information (NCBI).PubChem Compound Summary for
CID 11063469, L-Lysine dihydrochloride. Retrieved from [Link]

e Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:
Safety Data Sheets. Retrieved from [Link]

o U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act
(RCRA) Regulations. Retrieved from [Link]

 To cite this document: BenchChem. [Operational Guide: Proper Disposal of L-LYSINE:2HCL
(6-13C)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1579953/docs#operational-guide-proper-disposal-of-
I-lysine-2hcl-6-13c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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